Phenothiazin-5-ium, 3,7-bis(dibutylamino)-, bromide

• CAS No.: 30189-85-6
• Product Name: Phenothiazin-5-ium, 3,7-bis(dibutylamino)-, bromide
• Molecular Formula: C₂₈H₄₂BrN₃S
• Molecular Weight: 532.6 g/mol
• IUPAC Name: dibutyl-[7-(dibutylamino)phenothiazin-3-ylidene]azanium;bromide
• Standard InChI: InChI=1S/C28H42N3S.BrH/c1-5-9-17-30(18-10-6-2)23-13-15-25-27(21-23)32-28-22-24(14-16-26(28)29-25)31(19-11-7-3)20-12-8-4;/h13-16,21-22H,5-12,17-20H2,1-4H3;1H/q+1;/p-1
• Standard InChIKey: LLMPBOPIZQTTLB-UHFFFAOYSA-M
• SMILES: CCCCN(CCCC)C1=CC2=C(C=C1)N=C3C=CC(=[N+](CCCC)CCCC)C=C3S2.[Br-]
• Canonical SMILES: CCCCN(CCCC)C1=CC2=C(C=C1)N=C3C=CC(=[N+](CCCC)CCCC)C=C3S2.[Br-]
• Description: PPA-904 is a specific phenothiazine photosensitizer used in photodynamic therapy.
• Reference: [1]. Akilov OE,et al. Optimization of topical photodynamic therapy with 3,7-bis(di-n-butylamino)phenothiazin-5-ium bromide for cutaneous leishmaniasis. Lasers Surg Med. 2009 Jul;41(5):358-65.[2]. Akilov OE, et al. Photodynamic therapy for cutaneous leishmaniasis: the effectiveness of topical phenothiaziniums in parasite eradication and Th1 immune response stimulation. Photochem Photobiol Sci. 2007 Oct;6(10):1067-75.[3]. Morley S, et al. Phase IIa randomized, placebo-controlled study of antimicrobial photodynamic therapy in bacterially colonized, chronic leg ulcers and diabetic foot ulcers: a new approach to antimicrobial therapy. Br J Dermatol. 2013 Mar;168(3):617-24.
• PubChem Compound: 11713505
• Last Modified: Nov 11 2021